Cas no 1261872-52-9 (2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl
• CAS No: 1261872-52-9
• MF: C₁₄H₁₁F₃S
• MW: 268.297353029251
• CID: 4790261
• Update Time: 2025-11-01

2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H11F3S/c1-18-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15,16)17/h2-9H,1H3
• InChI Key： UPOKNMSULASVEI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 4.9
• Topological Polar Surface Area: 25.3

Additional information on 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl

2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl (CAS No. 1261872-52-9)

The compound 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl (CAS No. 1261872-52-9) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with a methylsulfanyl group at the 2' position and a trifluoromethyl group at the 4 position. These substituents contribute to its distinctive chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl involves a multi-step process that typically begins with the preparation of the biphenyl core. This is followed by the introduction of the methylsulfanyl and trifluoromethyl groups through carefully controlled substitution reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling researchers to achieve higher yields and purities. For instance, the use of palladium-catalyzed coupling reactions has been reported in several studies to facilitate the construction of the biphenyl framework with high precision.

The chemical structure of this compound plays a crucial role in its functional properties. The presence of the methylsulfanyl group introduces electron-donating effects, which can influence the electronic characteristics of the molecule. On the other hand, the trifluoromethyl group is highly electron-withdrawing, which can enhance the molecule's stability and reactivity in certain conditions. These opposing effects create a dynamic balance that makes this compound versatile for various applications.

In terms of applications, 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl has shown promise in drug discovery efforts, particularly in targeting specific biological pathways. Recent studies have explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Additionally, this compound has been investigated for its role in inhibiting enzyme activities associated with neurodegenerative diseases, such as Alzheimer's disease.

The physical properties of this compound are also noteworthy. It exhibits good solubility in organic solvents, making it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its melting point and boiling point are within ranges that make it practical for use in both laboratory settings and industrial processes.

From an environmental perspective, understanding the degradation pathways of 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl is essential for assessing its potential impact on ecosystems. Recent research has focused on microbial degradation studies, revealing that certain bacterial strains can metabolize this compound under specific conditions. This information is valuable for developing strategies to mitigate any environmental risks associated with its use.

In conclusion, 2'-Methylsulfanyl-4-(trifluoromethyl)biphenyl (CAS No. 1261872-52-9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within pharmaceuticals and materials science.